Cas no 1448076-78-5 (3,4,5-triethoxy-N-2-(6-oxo-1,6-dihydropyridazin-3-yl)phenylbenzamide)

• Product Name: 3,4,5-triethoxy-N-2-(6-oxo-1,6-dihydropyridazin-3-yl)phenylbenzamide
• CAS No: 1448076-78-5
• MF: C₂₃H₂₅N₃O₅
• MW: 423.46170592308
• CID: 5795958
• PubChem ID: 71804994
• Update Time: 2025-10-29

3,4,5-triethoxy-N-2-(6-oxo-1,6-dihydropyridazin-3-yl)phenylbenzamide Chemical and Physical Properties

Names and Identifiers

• 3,4,5-triethoxy-N-2-(6-oxo-1,6-dihydropyridazin-3-yl)phenylbenzamide
• 3,4,5-TRIETHOXY-N-[2-(6-OXO-1H-PYRIDAZIN-3-YL)PHENYL]BENZAMIDE
• F6424-0236
• 1448076-78-5
• 3,4,5-triethoxy-N-(2-(6-oxo-1,6-dihydropyridazin-3-yl)phenyl)benzamide
• AKOS024557401

• Inchi： 1S/C23H25N3O5/c1-4-29-19-13-15(14-20(30-5-2)22(19)31-6-3)23(28)24-17-10-8-7-9-16(17)18-11-12-21(27)26-25-18/h7-14H,4-6H2,1-3H3,(H,24,28)(H,26,27)
• InChI Key： OCARHFAZPQJFAX-UHFFFAOYSA-N
• SMILES： O(CC)C1C(=CC(C(NC2=CC=CC=C2C2C=CC(NN=2)=O)=O)=CC=1OCC)OCC

Computed Properties

• Exact Mass: 423.17942091g/mol
• Monoisotopic Mass: 423.17942091g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 31
• Rotatable Bond Count: 9
• Complexity: 664
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 98.2Ų

Additional information on 3,4,5-triethoxy-N-2-(6-oxo-1,6-dihydropyridazin-3-yl)phenylbenzamide

Comprehensive Overview of 3,4,5-Triethoxy-N-2-(6-oxo-1,6-dihydropyridazin-3-yl)phenylbenzamide (CAS No. 1448076-78-5)

3,4,5-Triethoxy-N-2-(6-oxo-1,6-dihydropyridazin-3-yl)phenylbenzamide (CAS No. 1448076-78-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural features and potential applications. This compound belongs to the class of benzamide derivatives, which are widely studied for their bioactive properties. The presence of a pyridazinone moiety and triethoxy substituents in its structure makes it a promising candidate for further exploration in drug discovery and development.

In recent years, the scientific community has shown growing interest in pyridazinone-based compounds, particularly for their role in modulating enzymatic activity and receptor interactions. The 3,4,5-triethoxy group in this compound enhances its solubility and bioavailability, which are critical factors in pharmaceutical formulations. Researchers are actively investigating its potential as a kinase inhibitor or anti-inflammatory agent, aligning with current trends in targeted therapy and precision medicine.

The synthesis of 3,4,5-Triethoxy-N-2-(6-oxo-1,6-dihydropyridazin-3-yl)phenylbenzamide involves multi-step organic reactions, including condensation and etherification processes. Its CAS No. 1448076-78-5 serves as a unique identifier in chemical databases, facilitating accurate referencing in academic and industrial research. The compound's molecular weight and purity are often verified using advanced analytical techniques such as HPLC and mass spectrometry, ensuring reproducibility in experimental studies.

One of the most frequently asked questions about this compound revolves around its mechanism of action and therapeutic potential. Preliminary studies suggest that it may interact with specific protein targets involved in cell signaling pathways, making it a subject of interest for cancer research and neurodegenerative diseases. Additionally, its structure-activity relationship (SAR) is being meticulously analyzed to optimize its efficacy and minimize off-target effects.

From an industrial perspective, 3,4,5-Triethoxy-N-2-(6-oxo-1,6-dihydropyridazin-3-yl)phenylbenzamide is often discussed in the context of green chemistry and sustainable synthesis. Researchers are exploring eco-friendly catalysts and solvent-free conditions to produce this compound, addressing the growing demand for environmentally responsible manufacturing practices. This aligns with global initiatives to reduce the carbon footprint of chemical production.

In summary, 3,4,5-Triethoxy-N-2-(6-oxo-1,6-dihydropyridazin-3-yl)phenylbenzamide (CAS No. 1448076-78-5) represents a fascinating area of study at the intersection of organic chemistry and pharmacology. Its versatile structure and potential applications make it a valuable subject for ongoing research, particularly in the fields of drug design and molecular biology. As scientific advancements continue, this compound may pave the way for innovative therapeutic solutions.